Cas no 88484-70-2 (4-Quinolinamine, N,2-dimethyl-N-10-undecenyl-)

4-Quinolinamine, N,2-dimethyl-N-10-undecenyl- structure
88484-70-2 structure
Product Name:4-Quinolinamine, N,2-dimethyl-N-10-undecenyl-
CAS No:88484-70-2
MF:C22H32N2
MW:324.502885818481
CID:631106
PubChem ID:13163188
Update Time:2025-04-19

4-Quinolinamine, N,2-dimethyl-N-10-undecenyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinamine, N,2-dimethyl-N-10-undecenyl-
    • N,2-dimethyl-N-undec-10-enylquinolin-4-amine
    • N,2-DIMETHYL-N-(UNDEC-10-EN-1-YL)QUINOLIN-4-AMINE
    • 88484-70-2
    • DTXSID70523837
    • Inchi: 1S/C22H32N2/c1-4-5-6-7-8-9-10-11-14-17-24(3)22-18-19(2)23-21-16-13-12-15-20(21)22/h4,12-13,15-16,18H,1,5-11,14,17H2,2-3H3
    • InChI Key: QYOUWWFSOXKEKG-UHFFFAOYSA-N
    • SMILES: N(C)(C1C=C(C)N=C2C=CC=CC=12)CCCCCCCCCC=C

Computed Properties

  • Exact Mass: 324.256549029g/mol
  • Monoisotopic Mass: 324.256549029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 11
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 16.1Ų

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